![molecular formula C16H20N2O3 B3944984 5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide](/img/structure/B3944984.png)
5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide
Overview
Description
5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to act through the modulation of neurotransmitter systems in the brain, such as the GABAergic and glutamatergic systems. It has also been found to inhibit the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 and 5-lipoxygenase.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to improve cognitive function in animal models of Alzheimer's disease and depression.
Advantages and Limitations for Lab Experiments
The advantages of using 5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide in lab experiments include its ease of synthesis and its potential therapeutic applications. However, its limitations include the lack of understanding of its exact mechanism of action and the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide. These include further studies on its potential therapeutic applications, such as in the treatment of Parkinson's disease and epilepsy. Additionally, further research is needed to determine its safety and efficacy in humans and to understand its exact mechanism of action. Finally, studies on the optimization of the synthesis method and the development of analogs with improved properties are also needed.
Conclusion
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in various scientific research studies. Its ease of synthesis and potential therapeutic applications make it an attractive target for further research. However, further studies are needed to determine its safety and efficacy in humans and to understand its exact mechanism of action.
Scientific Research Applications
5-oxo-1-phenyl-N-(tetrahydro-2-furanylmethyl)-3-pyrrolidinecarboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
5-oxo-N-(oxolan-2-ylmethyl)-1-phenylpyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c19-15-9-12(11-18(15)13-5-2-1-3-6-13)16(20)17-10-14-7-4-8-21-14/h1-3,5-6,12,14H,4,7-11H2,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSTFUXGUJCXCBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2CC(=O)N(C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49726209 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.